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Compound of Interest

Compound Name:
1-Methyl-4-imidazoleacetic acid

hydrochloride

Cat. No.: B161520 Get Quote

Essential Safety and Handling Guide for 1-Methyl-4-
imidazoleacetic acid hydrochloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Methyl-4-imidazoleacetic acid hydrochloride. The following

procedural steps are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Methyl-4-imidazoleacetic acid hydrochloride is

presented below.
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Property Value

CAS Number 35454-39-8[1][2][3][4][5][6]

Molecular Formula C₆H₈N₂O₂ • HCl[3][5][6]

Molecular Weight 176.6 g/mol [3][4][5]

Appearance Off-white to white solid powder[7]

Melting Point 218 - 222 °C[7]

Solubility Soluble in PBS (pH 7.2), DMSO, and Ethanol[3]

Storage Temperature 2-8°C, under inert gas[4]

Operational Plan: Handling and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)
Proper handling begins with establishing a safe work environment and utilizing the correct

personal protective equipment.

Engineering Controls:

Always work within a properly functioning and certified laboratory chemical fume hood to

control emissions at the source.[8][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][9]

Use local and general ventilation to keep exposure as low as possible.[1][10]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear ANSI Z87.1-compliant chemical safety goggles with side

shields.[8][11] A face shield is also recommended for maximum protection.[11][12]

Skin Protection:
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Gloves: Wear chemical-resistant gloves, such as nitrile rubber, that have been tested

according to EN 374.[11] Always inspect gloves for leaks or tears before use and use

proper removal techniques to avoid skin contact.[8]

Lab Coat: A chemically compatible lab coat that extends to the wrists must be worn and

fully buttoned.[8]

Clothing: Wear full-length pants and closed-toe shoes to ensure no skin is exposed.[8]

Respiratory Protection: In case of inadequate ventilation or the potential for dust formation,

wear a NIOSH/MSHA-approved respirator.[1][8][9]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational. Read the

Safety Data Sheet (SDS) thoroughly.[1][2]

Donning PPE: Put on all required PPE as specified above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust inhalation.[8][9] Use grounding and bonding for containers and

receiving equipment to prevent static discharge.[1]

Handling: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.[2][8][10]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before breaks, eating, drinking, or smoking.[1][2] Remove contaminated clothing and PPE

before entering eating areas.[1]

Storage Procedures
Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2][7]

[8][9]

Keep away from incompatible materials such as strong oxidizing agents.[2][7][9]

The recommended storage temperature is under inert gas at 2-8°C.[4]
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Emergency and First Aid Plan
Immediate action is critical in case of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at

least 15 minutes, holding the eyelids apart.[8][9] Remove contact lenses if present and easy

to do so.[1][2] If eye irritation persists, seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected skin area

thoroughly with plenty of soap and water for at least 15 minutes.[2][7]

Inhalation: Move the victim to fresh air immediately.[7][13] If breathing is difficult or has

stopped, provide artificial respiration.[7][14] Seek medical attention if symptoms occur.[7]

Ingestion: Rinse the mouth with water (only if the person is conscious).[1][10] Do NOT

induce vomiting.[1][2] Seek immediate medical attention.[9]

Spill and Disposal Plan
Spill Cleanup:

For minor spills, clean up immediately.[15]

Ensure adequate ventilation and wear all required PPE.[7]

Avoid breathing dust.[15]

Mechanically take up the spilled material (e.g., sweep up) and place it into a suitable,

labeled container for disposal.[1][7][10] Avoid generating dust.[1][7][9]

Ventilate the affected area after cleanup.[1][10]

Waste Disposal:

Dispose of the chemical and its container in accordance with all local, regional, national,

and international regulations.[2]

Do not allow the product to enter drains, surface water, or ground water.[1][2]
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Contaminated packaging should be handled in the same manner as the substance itself.

[1] Completely emptied packages may be recycled.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for safely handling 1-Methyl-4-
imidazoleacetic acid hydrochloride.
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1. Preparation & Risk Assessment

2. Handling Procedure

3. Post-Handling & Disposal

4. Emergency Response

Review SDS and SOPs

Verify Engineering Controls
(Fume Hood, Eyewash)

Select Appropriate PPE

Don Required PPE

Work in Chemical Fume Hood

Weighing & TransferSpill Occurs Personnel Exposure

Decontaminate Work Area

Doff & Dispose of PPE

Dispose of Chemical Waste
(per regulations)

Follow Spill Cleanup Protocol Administer First Aid

Click to download full resolution via product page

Caption: Workflow for handling 1-Methyl-4-imidazoleacetic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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